Cas no 106236-80-0 (Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-)

Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- structure
106236-80-0 structure
Product Name:Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
CAS No:106236-80-0
MF:C11H11N3O2
MW:217.223942041397
CID:97337
PubChem ID:46859209
Update Time:2025-04-18

Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Formamide, N-(2,3-dihydro-5-methyl-3-oxo-2-phenyl-1H-pyrazol-4-yl)-
    • Formamide, N-(2,5-dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)-
    • N-(3-Methyl-5-oxo-1-phenyl-2H-pyrazol-4-yl)formamide
    • UNII-MHK65UC7JU
    • MHK65UC7JU
    • (5-Methyl-3-oxo-2-phenyl-1,2-dihydro-3H-pyrazole-4-yl)formamide
    • 106236-80-0
    • N-(2,5-Dihydro-3-methyl-5-oxo-1-phenyl-1H-pyrazol-4-yl)formamide
    • Inchi: 1S/C11H11N3O2/c1-8-10(12-7-15)11(16)14(13-8)9-5-3-2-4-6-9/h2-7,13H,1H3,(H,12,15)
    • InChI Key: IODOHLFZJQZMTR-UHFFFAOYSA-N
    • SMILES: O=C1C(=C(C)NN1C1C=CC=CC=1)NC=O

Computed Properties

  • Exact Mass: 217.08523
  • Monoisotopic Mass: 217.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • PSA: 61.44
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